Cas no 7512-11-0 (1H-Azepinium,hexahydro-4-(hydroxymethyl)-1,1-dimethyl-4-phenyl-, bromide (1:1))

1H-Azepinium,hexahydro-4-(hydroxymethyl)-1,1-dimethyl-4-phenyl-, bromide (1:1) structure
7512-11-0 structure
Product Name:1H-Azepinium,hexahydro-4-(hydroxymethyl)-1,1-dimethyl-4-phenyl-, bromide (1:1)
CAS No:7512-11-0
MF:C15H24BrNO
MW:314.261163711548
CID:578775
PubChem ID:24200672
Update Time:2025-04-19

1H-Azepinium,hexahydro-4-(hydroxymethyl)-1,1-dimethyl-4-phenyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepinium,hexahydro-4-(hydroxymethyl)-1,1-dimethyl-4-phenyl-, bromide (1:1)
    • (1,1-dimethyl-4-phenylazepan-1-ium-4-yl)methanol,bromide
    • 4-hydroxymethyl-1,1-dimethyl-4-phenyl-hexahydro-azepinium, bromide
    • NSC 400481
    • 4-(hydroxymethyl)-1,1-dimethyl-4-phenylazepan-1-ium bromide
    • DTXSID40639419
    • NSC400481
    • NSC-400481
    • 7512-11-0
    • Inchi: 1S/C15H24NO.BrH/c1-16(2)11-6-9-15(13-17,10-12-16)14-7-4-3-5-8-14;/h3-5,7-8,17H,6,9-13H2,1-2H3;1H/q+1;/p-1
    • InChI Key: NLYPYXZOHLKWNJ-UHFFFAOYSA-M
    • SMILES: [Br-].OCC1(C2C=CC=CC=2)CCC[N+](C)(C)CC1

Computed Properties

  • Exact Mass: 234.18592
  • Monoisotopic Mass: 313.104127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 20.23
  • LogP: -0.86020

1H-Azepinium,hexahydro-4-(hydroxymethyl)-1,1-dimethyl-4-phenyl-, bromide (1:1) Related Literature

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